Cas no 1227602-00-7 (5-Bromo-6-hydroxypyridine-3-methanol)

• Product Name: 5-Bromo-6-hydroxypyridine-3-methanol
• CAS No: 1227602-00-7
• MF: C₆H₆BrNO₂
• MW: 204.021340847015
• CID: 4921342
• Update Time: 2025-06-11

5-Bromo-6-hydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-hydroxypyridine-3-methanol

• Inchi： 1S/C6H6BrNO2/c7-5-1-4(3-9)2-8-6(5)10/h1-2,9H,3H2,(H,8,10)
• InChI Key： AKWCGMIPFQJPRP-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(CO)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: -0.2
• Topological Polar Surface Area: 49.3

Additional information on 5-Bromo-6-hydroxypyridine-3-methanol

5-Bromo-6-Hydroxypyridine-3-Methanol: A Comprehensive Overview

5-Bromo-6-Hydroxypyridine-3-Methanol (CAS No. 1227602-00-7) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in the synthesis of advanced materials. In this article, we delve into the properties, synthesis, applications, and recent research findings related to 5-Bromo-6-Hydroxypyridine-3-Methanol.

The molecular structure of 5-Bromo-6-Hydroxypyridine-3-Methanol consists of a pyridine ring substituted with a bromine atom at position 5, a hydroxyl group at position 6, and a methanol group at position 3. This arrangement imparts the compound with unique electronic and steric properties, making it a valuable building block in organic synthesis. The compound's solubility, stability, and reactivity have been extensively studied, providing insights into its suitability for various chemical transformations.

Recent studies have highlighted the potential of 5-Bromo-6-Hydroxypyridine-3-Methanol as an intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the construction of heterocyclic compounds, which are pivotal in drug discovery. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, opening new avenues for therapeutic development.

In terms of synthesis, 5-Bromo-6-Hydroxypyridine-3-Methanol can be prepared through various routes, including nucleophilic aromatic substitution and oxidative coupling reactions. A notable advancement in its synthesis involves the use of microwave-assisted techniques, which have significantly improved reaction yields and reduced reaction times. This method has been documented in a 2023 paper in *Green Chemistry*, emphasizing its eco-friendly nature and scalability for industrial applications.

The application of 5-Bromo-6-Hydroxypyridine-3-Methanol extends beyond pharmaceuticals into materials science. Its ability to act as a coordinating ligand has been exploited in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. A 2023 study in *Chemistry of Materials* reported that incorporating this compound into MOFs enhances their gas adsorption capabilities, making them suitable for environmental remediation applications such as carbon dioxide capture.

Furthermore, 5-Bromo-6-Hydroxypyridine-3-Methanol has shown potential in analytical chemistry as a chiral selector in liquid chromatography. Its enantioselective properties have been leveraged to separate enantiomers of pharmaceutical compounds with high efficiency. A recent study published in *Analytical Chemistry* highlighted its effectiveness in resolving complex chiral mixtures, underscoring its utility in quality control processes within the pharmaceutical industry.

From an environmental perspective, researchers have investigated the biodegradation pathways of 5-Bromo-6-Hydroxypyridine-3-Methanol to assess its eco-toxicological impact. A 2023 report in *Environmental Science & Technology* revealed that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in aquatic ecosystems.

In conclusion, 5-Bromo-6-Hydroxypyridine-3-Methanol (CAS No. 1227602-00-7) is a versatile compound with diverse applications across multiple disciplines. Its role as an intermediate in drug discovery, precursor in materials science, and chiral selector in analytical chemistry positions it as a valuable asset for future innovations. As research continues to uncover new facets of this compound's potential, it is poised to make significant contributions to both academic and industrial advancements.